Cas no 1182284-35-0 (2H-Indazole-3-carbonitrile, 6-bromo-2-methyl-)

2H-Indazole-3-carbonitrile, 6-bromo-2-methyl- structure
1182284-35-0 structure
Product Name:2H-Indazole-3-carbonitrile, 6-bromo-2-methyl-
CAS No:1182284-35-0
MF:C9H6BrN3
MW:236.068040370941
CID:97721
Update Time:2023-04-05

2H-Indazole-3-carbonitrile, 6-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole-3-carbonitrile,6-bromo-2-methyl-
    • 6-bromo-2-methyl-indazole-3-carbonitrile
    • 2H-Indazole-3-carbonitrile, 6-bromo-2-methyl-
    • Inchi: 1S/C9H6BrN3/c1-13-9(5-11)7-3-2-6(10)4-8(7)12-13/h2-4H,1H3
    • InChI Key: VDRHKQCCGWIWOS-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC(Br)=C2)=C(C#N)N1C

Computed Properties

  • Exact Mass: 234.975
  • Monoisotopic Mass: 234.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司